Cas no 1694504-35-2 (2-(3,4-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid)

• Product Name: 2-(3,4-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid
• CAS No: 1694504-35-2
• MF: C₂₄H₁₉Cl₂NO₄
• MW: 456.317964792252
• CID: 5210455
• PubChem ID: 103664247
• Update Time: 2025-06-21

2-(3,4-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,4-dichloro-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-
• EN300-81337
• 1694504-35-2
• 2-(3,4-dichlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid
• 2-(3,4-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid

• Inchi： 1S/C24H19Cl2NO4/c1-27(22(23(28)29)14-10-11-20(25)21(26)12-14)24(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-12,19,22H,13H2,1H3,(H,28,29)
• InChI Key： FJIAJRZOWHNHQF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 455.0691135g/mol
• Monoisotopic Mass: 455.0691135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3(Predicted)
• Boiling Point: 624.1±55.0 °C(Predicted)
• pka: 3.11±0.10(Predicted)

Additional information on 2-(3,4-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid

Professional Introduction to Compound with CAS No. 1694504-35-2 and Product Name: 2-(3,4-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid

The compound with the CAS number 1694504-35-2 and the product name 2-(3,4-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of multiple functional groups, including 3,4-dichlorophenyl, 9H-fluoren-9-yl, and methoxycarbonyl, makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of this compound make it an attractive candidate for further investigation. Specifically, the 3,4-dichlorophenyl moiety is known to enhance binding affinity to certain protein targets, while the 9H-fluoren-9-yl group contributes to metabolic stability and oral bioavailability. Additionally, the methoxycarbonyl group serves as a protecting group that can be selectively modified during synthetic processes.

Recent studies have highlighted the importance of fluorene-based derivatives in medicinal chemistry due to their favorable pharmacokinetic properties. The incorporation of the fluoren-9-yl moiety into this compound not only improves its solubility but also enhances its interaction with biological targets. This has led to several investigations exploring its potential as an intermediate in the synthesis of more complex molecules. For instance, researchers have examined its utility in developing kinase inhibitors, which are critical for treating various types of cancer.

The acetic acid moiety at the terminal position of the molecule introduces a carboxylic acid functionality, which can be further functionalized to create esters or amides. This flexibility allows chemists to tailor the compound's properties for specific applications. In particular, carboxylic acid derivatives have been widely used in drug design due to their ability to form hydrogen bonds with biological targets, thereby increasing binding affinity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the 3,4-dichlorophenyl, 9H-fluoren-9-yl, and methoxycarbonyl groups creates a highly tunable scaffold that can be modified to optimize pharmacological activity. Recent computational studies have demonstrated that this compound exhibits promising interactions with enzymes and receptors involved in disease pathways. These findings suggest that further optimization could yield potent therapeutic agents with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework efficiently. Additionally, protecting group strategies have been employed to ensure regioselective modifications without compromising overall yield.

From a medicinal chemistry perspective, this compound represents an excellent example of how structural diversity can be leveraged to discover novel therapeutics. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to explore different pharmacological profiles. This flexibility is particularly valuable in drug development pipelines where rapid iteration and optimization are essential.

Future research directions may focus on exploring the pharmacological activity of derivatives derived from this compound. By systematically modifying individual functional groups, scientists can gain insights into structure-activity relationships (SAR) and identify key determinants of biological activity. Such studies will not only advance our understanding of this molecule but also provide valuable data for designing next-generation drugs.

The broader implications of this work extend beyond individual compounds to the development of new methodologies for drug discovery. The use of computational tools and high-throughput screening techniques has accelerated the identification of promising lead molecules like this one. As these technologies continue to evolve, we can expect even more efficient processes for translating laboratory discoveries into clinical applications.

In conclusion,2-(3,4-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid represents a significant contribution to pharmaceutical chemistry with its complex structure and multifunctional groups. Its potential as a lead molecule for drug development underscores the importance of continued research in this area. As scientists continue to explore its properties and applications,this compound holds promise for advancing our understanding of disease mechanisms and developing novel therapeutic strategies.